Cas no 80444-74-2 (2-Pyrrolidinone, 1-ethyl-5-hexyl-)

• Product Name: 2-Pyrrolidinone, 1-ethyl-5-hexyl-
• CAS No: 80444-74-2
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 705612
• PubChem ID: 12771046
• Update Time: 2025-04-19

2-Pyrrolidinone, 1-ethyl-5-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-ethyl-5-hexyl-
• 1-ethyl-5-hexylpyrrolidin-2-one
• DTXSID70509459
• 80444-74-2

• Inchi： 1S/C12H23NO/c1-3-5-6-7-8-11-9-10-12(14)13(11)4-2/h11H,3-10H2,1-2H3
• InChI Key： IIKFJFJECZTNSX-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCCCCC)N1CC

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų